Cas no 1170058-86-2 (2-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1170058-86-2
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 5906536
• PubChem ID: 44010117
• Update Time: 2025-07-09

2-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[2-[(4-ethyl-1-piperazinyl)sulfonyl]ethyl]-
• VU0494809-1
• SR-01000910835
• 2-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)isoindoline-1,3-dione
• 1170058-86-2
• 2-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]isoindole-1,3-dione
• AKOS024627813
• F2158-0378
• SR-01000910835-1
• 2-{2-[(4-ethylpiperazin-1-yl)sulfonyl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C16H21N3O4S/c1-2-17-7-9-18(10-8-17)24(22,23)12-11-19-15(20)13-5-3-4-6-14(13)16(19)21/h3-6H,2,7-12H2,1H3
• InChI Key： KVNODJJVKMLBIY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCS(N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 351.125
• Monoisotopic Mass: 351.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 514.3±60.0 °C(Predicted)
• pka: 7.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No. 1170058-86-2: A Comprehensive Overview

The compound with CAS No. 1170058-86-2, known as 2-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

Structural Analysis

The molecular structure of 2-{2-(4-ethylpiperazin-1-yl)sulfonylethyl}-2,3-dihydro-1H-isoindole-1,3-dione is characterized by a isoindole dione core, which is a bicyclic system with two ketone groups. The isoindole dione moiety is further substituted with a sulfonylethyl group that contains a 4-ethylpiperazine ring. This combination of structural elements contributes to the compound's unique chemical properties and reactivity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes the preparation of the isoindole dione skeleton followed by the introduction of the sulfonylethyl group. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels in the production of this compound. The characterization of CAS No. 1170058-86-2 has been performed using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular structure and conformational properties.

Biological Activity and Applications

Recent studies have highlighted the potential of CAS No. 1170058-86-2 as a promising candidate in drug discovery programs targeting various therapeutic areas. The compound has shown moderate to high activity in assays testing its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential lead compound for anti-inflammatory drug development.

In addition to its biological applications, CAS No. 1170058-86-2 has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

Research Directions and Future Prospects

Ongoing research on CAS No. 1170058-86-2 is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in preclinical models of chronic inflammatory diseases.

Furthermore, there is growing interest in exploring the use of this compound as a building block for constructing more complex molecular architectures with enhanced functionality. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of novel applications for this compound.

Conclusion

In summary, CAS No. 1170058_86_2, or 2-{2-(4-EthylPiperazin_yl)sulfonylethyl}-2_3-dihydro_ H_Isoindole_ _dione, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with promising biological and material properties, positions it as a valuable asset in both academic research and industrial applications.